Cas no 156-38-7 (4-Hydroxyphenylacetic acid)

4-Hydroxyphenylacetic acid Properties

Names and Identifiers

• 2-(4-Hydroxyphenyl)acetic acid
• AKOS 236-100
• PHPA
• P-HYDROPHENYLACETIC ACID
• P-HYDROXYPHENYLACETIC ACID
• RARECHEM AL BO 0188
• (p-hydroxyphenyl)-aceticaci
• 4-carboxymethylphenol
• 4-Hydroxybenzeneacetic acid
• 4-hydroxy-benzeneaceticaci
• 4-hydroxyphenylethanoicacid
• Acetic acid, (p-hydroxyphenyl)-
• ethanoicacid,4-hydroxyphenyl-
• Parahydroxy phenylacetic acid
• 4-HYDROXYPHENYLACETIC ACID, FOR FLUORESC ENCE
• 4-HydroxyphenylacetidAcid
• Benzeneacetic acid, 4-hydroxy-
• 4-Hydroxyphenylacetic acid
• HYDROXYPHENYLACETIC ACID, 4-(RG)
• [ "" ]
• NSC 27460
• 4-Hydroxyphenylacetic
• Arbidol Impurity F HCl
• Hydroxyphenylacetic aci
• 4-Hdroxyphenylacetic acid
• (4-Hydroxyphenyl)acetic acid
• 4-hydroxyphenylacetate
• (p-Hydroxyphenyl)acetic acid
• 4-Hydroxyphenyl acetic acid
• Parahydroxy phenylacetate
• 3J9SHG0RCN
• p-Hydroxyphenyl acetic acid
• 4-hydroxyphenyl-acetic acid
• p-Hydroxyphenylacetic acid
• ChemDiv3_005483
• CS-D1503
• 4-Hydroxybenzene acetic acid
• 4-hydroxy-phenyl acetic acid
• 156-38-7
• AC-10104
• FT-0618732
• 1ai6
• InChI=1/C8H8O3/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4,9H,5H2,(H,10,11
• EINECS 205-851-3
• 4-hydroxybenzeneacetate
• Q4637160
• HPAA
• 4-10-00-00543 (Beilstein Handbook Reference)
• 4-(Carboxymethyl)phenol
• DTXSID5059745
• NS00006155
• HMS2760I07
• EU-0016214
• (p-hydroxyphenyl)-Acetic acid
• p-hydroxy phenyl acetic acid
• NSC25066
• 4-hydroxy-phenylacetic acid
• 4-Hydroxyphenylacetic acid, 98%
• AKOS000277614
• C00642
• 4-hydroxyphenyacetic acid
• NSC27460
• (p-hydroxyphenyl)acetate
• 4HP
• Parahydroxyphenylacetate
• AM-814/41090691
• H0290
• Z89269462
• 2-(4-(HYDROXY)PHENYL)ACETIC ACID
• bmse000455
• EN300-18714
• (4-hydroxy-phenyl)-acetate
• SMR000020068
• NSC 25066
• 2-[4-(hydroxy)phenyl)acetic acid
• (4-hydroxy-phenyl)-acetic acid
• CHEBI:18101
• 3pcg
• HMS1488J05
• AI3-17755
• B977C251-72C6-4D13-AD85-937DCA3E6AF2
• BDBM50339586
• 4-hydroxy phenyl acetic acid
• MLS001066398
• H-7100
• IDI1_023393
• 4-hyroxyphenylacetic acid
• NSC-25066
• CHEMBL1772
• AC7824
• 4-HPA
• SY004128
• 4-Hydroxyphenylacetic acid, Vetec(TM) reagent grade, 98%
• 4-hydroxyphenylethanoic acid
• A809742
• 4- hydroxyphenylacetic acid
• NSC-27460
• 4-Hydroxyphenylacetic Acid,(S)
• p-hydroxyphenylacetate
• (4-hydroxyphenyl)ethanoic acid
• (4-hydroxyphenyl) acetic acid
• MFCD00004347
• (4-hydroxyphenyl)-acetic acid
• s4863
• UNII-3J9SHG0RCN
• HY-N1902
• CCG-266227
• 4-hydroxyphenylactic acid
• BRN 1448766
• 4-Hydroxy-Benzeneacetic acid
• PS-5568
• Acetic acid, 4-hydroxyphenyl-
• SCHEMBL75700
• 4-Hydroxy-Benzeneacetate
• (4-Hydroxy-phenyl)-essigsaeure
• (p-hydroxyphenyl)-Acetate
• AM84511
• p-hydroxybenzoic_acid
• 4-Hydroxyphenylacetate
• 4-hydroxybenzeneacetic acid
• (p-hydroxyphenyl)acetic acid
• MLSMR
• 2-(4-hydroxyphenyl)ethanoate
• (4-hydroxyphenyl)acetic acid
• 4-Carboxymethylphenol
• benzeneacetic acid, 4-hydroxy-
• p-hydroxyphenylacetic acid
• 2-(4-Hydroxyphenyl)acetic acidP-hydroxybenzeneacetic acid
• 2-(4-hydroxyphenyl)acetic acid
• 4-hydroxyphenylacetic acid
• BBL027456
• STL377918
• DB-043314
• +Expand

• MDL： MFCD00004347
• InChIKey： XQXPVVBIMDBYFF-UHFFFAOYSA-N
• Inchi： 1S/C8H8O3/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4,9H,5H2,(H,10,11)
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C(=O)O[H]
• BRN： 1

Computed Properties

• Exact Mass: 152.04700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.047344
• Heavy Atom Count: 11
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 1.01930
• PSA: 57.53000
• Refractive Index: 1.4945 (estimate)
• Water Partition Coefficient: Soluble in dimethyl sulfoxide and methanol. Slightly soluble in water.
• Boiling Point: 346.6°C at 760 mmHg
• Melting Point: 148-151 °C (lit.)
• Flash Point: 177.6 °C
• Solubility: 50g/l
• Color/Form: Powder
• PH: 2.0-2.4 (30g/l, H2O, 20℃)
• Solubility: Slightly soluble in water, soluble in ether, ethanol, ethyl acetate.
• Sensitiveness: Sensitive to light and air
• Density: 1.2143 (rough estimate)

4-Hydroxyphenylacetic acid Security Information

• Symbol: GHS07
• RTECS：AI2680000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

4-Hydroxyphenylacetic acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

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